Cas no 956261-56-6 (1-benzyl-3-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-benzyl-3-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 956261-56-6
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 3107880
• PubChem ID: 2474221
• Update Time: 2025-04-21

1-benzyl-3-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• 956261-56-6
• GNB26156
• Z57985640
• CS-0224803
• AB00734713-01
• 1-benzyl-3-(4-chlorophenyl)-1H-pyrazole-4-carboxylicacid
• MFCD06382831
• 1-benzyl-3-(4-chlorophenyl)pyrazole-4-carboxylic Acid
• G19733
• AKOS034476069
• EN300-12104

• Inchi： 1S/C17H13ClN2O2/c18-14-8-6-13(7-9-14)16-15(17(21)22)11-20(19-16)10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,21,22)
• InChI Key： ZAKCTTNMDJMBQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)O)=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 312.0665554Da
• Monoisotopic Mass: 312.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų